2-([1]benzofuro[3,2-d]pyrimidin-4-ylsulfanyl)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-([1]benzofuro[3,2-d]pyrimidin-4-ylsulfanyl)-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C19H15N3O3S/c1-24-13-6-4-5-12(9-13)22-16(23)10-26-19-18-17(20-11-21-19)14-7-2-3-8-15(14)25-18/h2-9,11H,10H2,1H3,(H,22,23)
• InChI Key: YOCMGFNXMSXRSF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CSC2=NC=NC3=C2OC4=CC=CC=C43
• Molecular Formula: C19H15N3O3S
• Molecular Weight: 365.4 g/mol

Description

The compound “2-(1benzofuro[3,2-d]pyrimidin-4-ylsulfanyl)-N-(3-methoxyphenyl)acetamide” is a chemical compound with the molecular formula C19H15N3O3S. It has a molecular weight of 365.4 g/mol. The compound has a complex structure with a benzofuro[3,2-d]pyrimidine core, a methoxyphenyl group, and an acetamide group.

Molecular Structure Analysis

The compound’s structure includes a benzofuro[3,2-d]pyrimidine core, which is a fused ring system combining a benzene ring, a furan ring, and a pyrimidine ring. Attached to this core are a methoxyphenyl group and an acetamide group. The exact 3D conformation of the molecule would depend on the specific spatial arrangement of these groups.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 365.4 g/mol and a computed XLogP3-AA value of 3.8, which is a measure of its lipophilicity. It has one hydrogen bond donor and six hydrogen bond acceptors. The compound has a rotatable bond count of 5. Its exact mass and monoisotopic mass are both 365.08341252 g/mol. The topological polar surface area is 103 Ų. The compound has a heavy atom count of 26.

Scientific Research Applications

Anticancer Properties

• IFLab1_002537 has shown promise as a potential anticancer agent. Research studies have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. .

Anti-inflammatory Activity

• The compound exhibits anti-inflammatory properties, which could be valuable in treating inflammatory diseases. It may modulate immune responses and reduce inflammation by targeting specific pathways. .

Neuroprotective Effects

• IFLab1_002537 has been explored for its neuroprotective properties. Studies suggest that it might protect neurons from oxidative stress, inflammation, and neurodegenerative processes. .

Antimicrobial Activity

• Preliminary research indicates that IFLab1_002537 possesses antimicrobial activity against certain bacteria and fungi. .

Cardiovascular Applications

• Some studies have investigated the cardiovascular effects of IFLab1_002537. It may impact blood vessel function, blood pressure regulation, and endothelial health. .

Chemical Biology and Drug Design

• Researchers have used IFLab1_002537 as a scaffold for designing novel compounds. Its unique structure and functional groups make it an interesting starting point for medicinal chemistry. .